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Compound of Interest
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Cat. No.: B15610157 Get Quote

A comprehensive review of available scientific literature reveals no evidence to classify

Demethylregelin as a demethylase inhibitor. As such, a direct comparison to known

demethylase inhibitors, as initially proposed, cannot be conducted at this time.

Extensive searches of chemical databases, patent records, and scientific publications have

yielded no studies identifying or characterizing Demethylregelin as an inhibitor of any

demethylase enzyme. While the compound is known to be a natural product found in plants of

the Tripterygium genus, its specific biological activities and potential molecular targets remain

largely uninvestigated in the public domain.

Demethylase inhibitors are a class of molecules that play a crucial role in epigenetic research

and drug development by targeting enzymes that remove methyl groups from DNA and histone

proteins. These inhibitors are vital tools for studying the impact of methylation on gene

expression and are being actively investigated for their therapeutic potential in various

diseases, including cancer.

Prominent and well-characterized demethylase inhibitors fall into several classes, targeting

enzymes like Lysine Specific Demethylase 1 (LSD1) or the Jumonji C (JmjC) domain-

containing histone demethylases. For any meaningful comparison, data on a compound's

inhibitory concentration (IC50), specificity for its target enzyme, mechanism of action, and

effects in cellular and preclinical models are essential.

At present, such data for Demethylregelin is not available in the scientific literature. Therefore,

the creation of a comparative guide, including data tables and experimental protocols as
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requested, is not feasible.

Researchers and drug development professionals interested in the field of demethylase

inhibition are encouraged to focus on well-documented inhibitors for which a robust body of

experimental data exists. Future studies may elucidate the biological role of Demethylregelin,

and should it be identified as a demethylase inhibitor, a comparative analysis would then be

warranted.

To cite this document: BenchChem. [Demethylregelin: Unraveling its Role as a Demethylase
Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610157#comparing-demethylregelin-to-known-
demethylase-inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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